Cas no 1396803-41-0 (N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide)

• Product Name: N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide
• CAS No: 1396803-41-0
• MF: C₂₁H₂₄N₂O
• MW: 320.428065299988
• CID: 6567308
• Update Time: 2025-11-01

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide
• N-[4-[benzyl(methyl)amino]but-2-ynyl]-3-phenylpropanamide

• Inchi： 1S/C21H24N2O/c1-23(18-20-12-6-3-7-13-20)17-9-8-16-22-21(24)15-14-19-10-4-2-5-11-19/h2-7,10-13H,14-18H2,1H3,(H,22,24)
• InChI Key： KXOICOYRELXXTJ-UHFFFAOYSA-N
• SMILES： C(NCC#CCN(CC1=CC=CC=C1)C)(=O)CCC1=CC=CC=C1

Additional information on N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide

Professional Introduction to N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide (CAS No. 1396803-41-0)

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1396803-41-0, represents a unique molecular architecture that combines elements of alkyne, amide, and aromatic functionalities. Its structural complexity and chemical versatility make it a subject of considerable interest for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide can be dissected into several key components that contribute to its potential biological activity. The presence of an alkyne group at the 2-position of the butyl chain introduces a high degree of reactivity, enabling various functionalization strategies. This feature is particularly valuable in synthetic chemistry, where alkyne-based transformations are widely employed to construct complex molecules with precision. Additionally, the amide linkage between the butynyl and phenyl moieties provides a stable core structure while allowing for conformational flexibility, which is often crucial for biological interactions.

The benzyl(methyl)amino substituent at the 4-position of the butynyl chain adds another layer of complexity to the molecule. This group not only enhances the solubility and lipophilicity balance but also introduces potential hydrogen bonding capabilities, which can be exploited in drug design to improve binding affinity to biological targets. The phenyl ring in the 3-position further contributes to the molecule's aromatic character, which is frequently associated with enhanced metabolic stability and improved pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel compounds with applications in medicinal chemistry. N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide has emerged as a promising candidate in this context due to its unique structural features. Studies have begun to explore its potential as a scaffold for designing small-molecule inhibitors targeting various biological pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in inflammatory responses and metabolic disorders, making it a potential lead for further development.

One of the most intriguing aspects of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide is its potential role in modulating enzyme activity through alkyne-based bioconjugation techniques. Alkynes have been widely used in drug discovery for their ability to participate in copper-catalyzed azide–alkyne cycloaddition reactions (CuAAC), also known as "click chemistry." This methodology allows for the rapid and efficient construction of complex molecular architectures, including drug candidates with tailored properties. The alkyne functionality in N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide could be exploited to attach biomolecules such as peptides or antibodies, thereby creating targeted therapeutics with enhanced specificity and efficacy.

Furthermore, the amide group in this compound offers opportunities for further derivatization through hydrolysis or amidation reactions, enabling the creation of libraries of analogs with varying biological profiles. This flexibility is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are synthesized and tested for activity against specific targets. The phenyl ring also provides a handle for further functionalization via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, expanding the synthetic possibilities and allowing for fine-tuning of physicochemical properties.

The pharmacological potential of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-3-phenylpropanamide has not been fully explored yet, but initial findings are promising. Preclinical studies have begun to investigate its effects on cellular pathways relevant to neurological disorders and cancer. The combination of alkyne, amide, and phenyl functionalities suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic window and reducing the likelihood of resistance development.

In conclusion, N-{4-benzyl(methyl)aminobut-2-yn-1-ylyl}-3-phénylpropanamide (CAS No. 1396803 -41 -0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and chemical versatility make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that N-{4-benzyl(methyl)aminobut -2 -yn -1 -ylyl} -3-phénylpropanamide will play an increasingly important role in drug discovery and development efforts worldwide.